Cas no 358730-83-3 (4'-Methylacetophenone-d10)

• Product Name: 4'-Methylacetophenone-d10
• CAS No: 358730-83-3
• MF: C₉H₁₀O
• MW: 144.236719608307
• CID: 303225
• Update Time: 2025-04-19

4'-Methylacetophenone-d10 Chemical and Physical Properties

Names and Identifiers

• Ethanone-2,2,2-d3,1-[4-(methyl-d3)phenyl-2,3,5,6-d4]- (9CI)
• 4’-METHYLACETOPHENONE-D10
• 4'-Methylacetophenone-d10

• Inchi： 1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3/i1D3,2D3,3D,4D,5D,6D
• InChI Key： GNKZMNRKLCTJAY-ZGYYUIRESA-N
• SMILES： O=C(C([2H])([2H])[2H])C1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 144.136
• Monoisotopic Mass: 144.136
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07000
• LogP: 2.19760